Cas no 496913-69-0 (Ethanone, 2-bromo-1-[2-(methylthio)-4-pyrimidinyl]-)

Ethanone, 2-bromo-1-[2-(methylthio)-4-pyrimidinyl]- structure
496913-69-0 structure
Product Name:Ethanone, 2-bromo-1-[2-(methylthio)-4-pyrimidinyl]-
CAS No:496913-69-0
MF:C7H7BrN2OS
MW:247.112279176712
CID:1529479
PubChem ID:42609069
Update Time:2025-04-21

Ethanone, 2-bromo-1-[2-(methylthio)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-bromo-1-[2-(methylthio)-4-pyrimidinyl]-
    • 2-bromo-1-(2-methylsulfanylpyrimidin-4-yl)ethanone
    • 2-bromo-1-(2-(methylthio)pyrimidin-4-yl)ethanone
    • DTXSID60654902
    • SCHEMBL4174134
    • 2-bromo-1-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
    • 2-bromo-1-[2-(methylthio)pyrimidin-4-yl]ethanone
    • 496913-69-0
    • QNXFBDOTMBKGBU-UHFFFAOYSA-N
    • AKOS015916937
    • 2-Bromo-1-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one
    • Inchi: 1S/C7H7BrN2OS/c1-12-7-9-3-2-5(10-7)6(11)4-8/h2-3H,4H2,1H3
    • InChI Key: QNXFBDOTMBKGBU-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CN=C(N=1)SC)=O

Computed Properties

  • Exact Mass: 245.94631
  • Monoisotopic Mass: 245.94625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • PSA: 42.85
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